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An In-depth Exploration of Synonyms, Synthesis, and Applications of Key Isomers in Drug
Discovery and Organic Chemistry

Executive Summary

In the intricate world of medicinal chemistry and organic synthesis, precision in molecular
nomenclature is paramount. The query for "2-Bromo-5-methoxy-4-nitropyridine” leads to an
exploration of a landscape of closely related and often confused isomers. This technical guide
serves to clarify the identity of relevant brominated methoxy-nitropyridine scaffolds, providing
researchers, scientists, and drug development professionals with a comprehensive
understanding of their properties, synthesis, and applications. Through a detailed examination
of the available scientific literature and chemical supplier information, this document focuses on
two key, verifiable compounds: 5-Bromo-2-methoxy-4-nitropyridine and the more commercially
prevalent 5-Bromo-2-methoxy-4-methyl-3-nitropyridine. By presenting their distinct chemical
identities, synthesis protocols, and roles as versatile intermediates, this guide aims to empower
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researchers to confidently select and utilize these critical building blocks in their discovery and
development endeavors.

Deconstructing the Nomenclature: Identifying the
Correct Scaffolds

Initial searches for "2-Bromo-5-methoxy-4-nitropyridine" do not yield a readily available
compound with a corresponding CAS number or significant literature presence. This suggests a
potential ambiguity or misnomer in the original query. However, the search reveals two closely
related and structurally significant isomers that are commercially available and have
documented applications.

e 5-Bromo-2-methoxy-4-nitropyridine (CAS: 446284-18-0): This compound is a direct structural
isomer of the initial query and is a more plausible candidate for research and synthesis
applications.

e 5-Bromo-2-methoxy-4-methyl-3-nitropyridine (CAS: 884495-14-1): This substituted picoline
derivative is a widely available and utilized intermediate in the pharmaceutical and
agrochemical industries.[1]

This guide will proceed to detail the technical aspects of both of these validated compounds,
providing a robust resource for researchers working with substituted pyridines.

In-Focus: 5-Bromo-2-methoxy-4-nitropyridine

This section will delve into the chemical properties, synthesis, and potential applications of 5-
Bromo-2-methoxy-4-nitropyridine, a key building block for the synthesis of more complex
molecules.

Core Chemical Data

A summary of the key physicochemical properties of 5-Bromo-2-methoxy-4-nitropyridine is
provided below for quick reference.
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Property Value Source
CAS Number 446284-18-0 [2][3]
Molecular Formula CeHsBrN20s [2][3]
Molecular Weight 233.02 g/mol [2][3]

5-bromo-2-methoxy-4-
IUPAC Name ) o [3]
nitropyridine

Appearance Not specified (typically a solid)

Purity >95% [4]

Synthesis and Reactivity

While specific, detailed laboratory preparations for 5-Bromo-2-methoxy-4-nitropyridine are not
extensively documented in readily available literature, a plausible synthetic route can be
inferred from general principles of pyridine chemistry. A potential synthetic workflow is outlined
below.
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Synthesis of 5-Bromo-2-methoxy-4-nitropyridine

(2-Methoxy-4-nitropyridina

Br2 / Lewis Acid or
BS / Acid Catalyst

Bromination

5-Bromo-2-methoxy-4-nitropyridine

Synthesis of 5-Bromo-2-methoxy-4-methyl-3-nitropyridine

(2-Methoxy-4-methyl—3-nitropyridine)

Br2
Sodium Acetate
Acetic Acid

Bromination at C5

5-Bromo-2-methoxy-4-methyl-3-nitropyridine
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Caption: Synthetic workflow for 5-Bromo-2-methoxy-4-methyl-3-nitropyridine.
Detailed Experimental Protocol:

Objective: To synthesize 5-Bromo-2-methoxy-4-methyl-3-nitropyridine via electrophilic
bromination.

Materials:

2-methoxy-4-methyl-3-nitropyridine

e Sodium acetate

e Acetic acid

e Bromine (Brz)

e 10% aqueous sodium bisulfite solution

o Saturated agueous sodium sulfate solution
e Deionized water

Procedure:

e To a stirred solution of 2-methoxy-4-methyl-3-nitropyridine (1.0 eq) in acetic acid, slowly add
sodium acetate (3.6 eq) at room temperature. [5][6]2. Carefully add bromine (2.7 eq)
dropwise to the reaction mixture. The addition time should be controlled to maintain the
reaction temperature. [5][6]3. After the addition is complete, heat the reaction mixture to 80
°C for 12 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).
[6]4. Upon completion, cool the reaction mixture to O °C.

e Quench the reaction by the sequential addition of a 10% aqueous sodium bisulfite solution
and a saturated aqueous sodium sulfate solution. [5]6. The resulting solid product is
collected by filtration, washed with water, and dried under reduced pressure to yield 5-
bromo-2-methoxy-4-methyl-3-nitropyridine as a light yellow solid. [5][6] Self-Validating
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System: The purity and identity of the synthesized compound should be confirmed by
analytical techniques such as *H NMR, 3C NMR, and mass spectrometry. The expected *H
NMR spectrum in DMSO-ds would show singlets for the pyridine proton, the methoxy
protons, and the methyl protons. [5][6]

Applications in Drug Discovery and Agrochemicals

5-Bromo-2-methoxy-4-methyl-3-nitropyridine is a versatile intermediate with significant
applications in both the pharmaceutical and agrochemical industries. [1]

o Pharmaceutical Development: This compound serves as a crucial building block in the
synthesis of various pharmaceutical agents, with notable applications in the development of
anti-cancer and anti-inflammatory drugs. [1]The presence of multiple functional groups
allows for diverse chemical modifications to explore structure-activity relationships and
optimize drug candidates. One report suggests potential anticancer activity through the
inhibition of bromodomains, which are involved in the regulation of cell division and DNA
repair. [5]

o Agrochemical Chemistry: It is utilized in the formulation of agrochemicals, contributing to the
development of effective pesticides and herbicides. [1]

Safety and Handling

Both 5-Bromo-2-methoxy-4-nitropyridine and 5-Bromo-2-methoxy-4-methyl-3-nitropyridine
should be handled with care in a well-ventilated laboratory, and appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn. For
detailed safety information, always refer to the material safety data sheet (MSDS) provided by
the supplier.

Conclusion

While the initial query for "2-Bromo-5-methoxy-4-nitropyridine" highlights a common
challenge in chemical nomenclature, a deeper investigation reveals a family of valuable and
structurally related isomers. This guide has provided a comprehensive technical overview of
two key compounds: 5-Bromo-2-methoxy-4-nitropyridine and 5-Bromo-2-methoxy-4-methyl-3-
nitropyridine. By clarifying their distinct identities, presenting detailed synthesis protocols, and
outlining their significant applications, this document equips researchers with the foundational
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knowledge required to effectively utilize these versatile building blocks in their synthetic and
drug discovery endeavors. As with any chemical synthesis, adherence to safety protocols and
validation of experimental results through rigorous analytical techniques are paramount for
successful and reproducible research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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